2-[6-(4-Chlorophenyl)sulfanylpyridazin-3-yl]-2-(2,4-dichlorophenyl)acetonitrile

• IUPAC Name: 2-[6-(4-chlorophenyl)sulfanylpyridazin-3-yl]-2-(2,4-dichlorophenyl)acetonitrile
• InChI: InChI=1S/C18H10Cl3N3S/c19-11-1-4-13(5-2-11)25-18-8-7-17(23-24-18)15(10-22)14-6-3-12(20)9-16(14)21/h1-9,15H
• InChI Key: WXCIQILFGVFRPM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1SC2=NN=C(C=C2)C(C#N)C3=C(C=C(C=C3)Cl)Cl)Cl
• Molecular Formula: C18H10Cl3N3S
• Molecular Weight: 406.7 g/mol
• CAS No.: 339026-64-1

Description

Biological Activity

2-[6-(4-Chlorophenyl)sulfanylpyridazin-3-yl]-2-(2,4-dichlorophenyl)acetonitrile is a synthetic compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a pyridazine core substituted with chlorophenyl and sulfanyl groups, contributing to its unique chemical behavior. The molecular formula is $C_{18}H_{14}Cl_2N_3S$, and its molecular weight is approximately 373.29 g/mol. The structural representation can be summarized as follows:

Property	Value
Molecular Formula	$C_{18}H_{14}Cl_2N_3S$
Molecular Weight	373.29 g/mol
CAS Number	339026-43-6

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities, particularly in the fields of oncology and virology.

Antiviral Activity

Recent studies have shown that compounds with similar structures can inhibit viral replication. For instance, a study highlighted the effectiveness of pyridazine derivatives against human adenovirus (HAdV), suggesting that similar mechanisms may apply to our compound .

Anticancer Properties

The compound's potential anticancer activity has been investigated through various in vitro assays. It was found to induce apoptosis in cancer cell lines, possibly through the activation of caspase pathways, which are crucial for programmed cell death .

The biological activity of 2-[6-(4-Chlorophenyl)sulfanylpyridazin-3-yl]-2-(2,4-dichlorophenyl)acetonitrile may be attributed to several mechanisms:

• Inhibition of DNA/RNA Synthesis : Similar compounds have been shown to interfere with viral DNA replication processes.
• Induction of Apoptosis : The activation of apoptotic pathways can lead to cell death in malignant cells.
• Receptor Modulation : The presence of chlorophenyl groups may enhance binding affinity to specific cellular receptors involved in growth signaling.

Study 1: Antiviral Efficacy

A recent study evaluated the efficacy of various pyridazine derivatives against HAdV infections. The results indicated that certain derivatives exhibited IC50 values in the low micromolar range, suggesting significant antiviral potential .

Study 2: Anticancer Activity

In another investigation, a series of pyridazine compounds were tested for their cytotoxic effects on breast cancer cell lines. The results demonstrated that these compounds could reduce cell viability significantly, with some analogs showing selectivity towards cancerous cells over normal cells .

Data Summary Table

Activity Type	IC50 (µM)	Cell Line/Pathogen	Reference
Antiviral	<5	Human Adenovirus
Anticancer	<10	Breast Cancer Cell Lines

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name : 2-[6-(4-Chlorophenyl)sulfanylpyridazin-3-yl]-2-(2,4-dichlorophenyl)acetonitrile
• CAS Registry Number : 339026-64-1
• Molecular Formula : C₁₈H₁₀Cl₃N₃S
• Molar Mass : 406.72 g/mol

Structural Features: This compound features a pyridazine core substituted with a 4-chlorophenylsulfanyl group at position 6 and an acetonitrile moiety bearing a 2,4-dichlorophenyl group at position 2.

For example, analogs with chlorophenyl substituents have demonstrated moderate to high activity against Staphylococcus aureus and Candida albicans .

Comparison with Similar Compounds

The compound is compared to structurally related pyridazine and acetonitrile derivatives to evaluate substituent effects on physicochemical and biological properties.

Structural Analogs and Substituent Effects

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents (Pyridazine Position 6)	Substituents (Acetonitrile Phenyl Ring)	Molecular Weight	Bioactivity (MIC, μg/mL)	Reference
2-[6-(4-Chlorophenyl)sulfanylpyridazin-3-yl]-2-(2,4-dichlorophenyl)acetonitrile	4-Chlorophenylsulfanyl	2,4-Dichlorophenyl	406.72	Not reported
2-(6-Chloropyridazin-3-yl)-2-phenylacetonitrile (Compound 14)	Chlorine	Phenyl	259.72	S. aureus: 12.5
2-(4-Chlorophenyl)-2-(6-chloropyridazin-3-yl)acetonitrile (Compound 15)	Chlorine	4-Chlorophenyl	294.16	C. albicans: 25.0
2-(4-Chlorophenyl)-2-[6-(4-phenylpiperazin-1-yl)pyridazin-3-yl]acetonitrile	4-Phenylpiperazine	4-Chlorophenyl	389.89	S. aureus: 6.25
2-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}-2-(2,4-dichlorophenyl)acetonitrile	3-Chloro-5-(trifluoromethyl)pyridinyl	2,4-Dichlorophenyl	397.64	Not reported

Key Observations:

However, excessive chlorine substitution (e.g., in the trifluoromethyl analog from ) may reduce solubility, limiting bioavailability.

Sulfanyl vs. Piperazine Groups :

• The 4-chlorophenylsulfanyl group in the target compound offers a balance between steric bulk and electronic effects. In contrast, piperazine-substituted analogs (e.g., Compound 17) show enhanced antibacterial activity due to improved hydrogen-bonding interactions .

Pyridazine vs. Pyridine Cores :

• Pyridazine derivatives (e.g., Compounds 14–17) generally exhibit higher antimicrobial activity than pyridine-based analogs (e.g., the trifluoromethyl derivative in ), likely due to enhanced π-stacking interactions with biological targets .